Cas no 2137757-13-0 (2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide)
2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide
- EN300-715483
- 2137757-13-0
-
- Inchi: 1S/C10H20N2O2/c1-8(2)9(13)12-7-10(3)6-11-4-5-14-10/h8,11H,4-7H2,1-3H3,(H,12,13)
- InChI Key: MLIKDTRWZIGVHW-UHFFFAOYSA-N
- SMILES: O1CCNCC1(C)CNC(C(C)C)=O
Computed Properties
- Exact Mass: 200.152477885g/mol
- Monoisotopic Mass: 200.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 50.4Ų
2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-715483-0.05g |
2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide |
2137757-13-0 | 95.0% | 0.05g |
$647.0 | 2025-03-12 | |
| Enamine | EN300-715483-0.1g |
2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide |
2137757-13-0 | 95.0% | 0.1g |
$678.0 | 2025-03-12 | |
| Enamine | EN300-715483-0.25g |
2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide |
2137757-13-0 | 95.0% | 0.25g |
$708.0 | 2025-03-12 | |
| Enamine | EN300-715483-0.5g |
2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide |
2137757-13-0 | 95.0% | 0.5g |
$739.0 | 2025-03-12 | |
| Enamine | EN300-715483-1.0g |
2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide |
2137757-13-0 | 95.0% | 1.0g |
$770.0 | 2025-03-12 | |
| Enamine | EN300-715483-2.5g |
2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide |
2137757-13-0 | 95.0% | 2.5g |
$1509.0 | 2025-03-12 | |
| Enamine | EN300-715483-5.0g |
2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide |
2137757-13-0 | 95.0% | 5.0g |
$2235.0 | 2025-03-12 | |
| Enamine | EN300-715483-10.0g |
2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide |
2137757-13-0 | 95.0% | 10.0g |
$3315.0 | 2025-03-12 |
2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide
2-Methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide: A Comprehensive Overview
2-Methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide (CAS No. 2137757-13-0) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has shown promising results in various studies, particularly in the areas of drug discovery and medicinal chemistry.
The molecular structure of 2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide consists of a propanamide backbone with a substituted morpholine ring. The presence of the morpholine moiety, a six-membered ring containing an oxygen atom, imparts specific chemical and biological properties to the molecule. The morpholine ring is known for its ability to form hydrogen bonds and its hydrophilic nature, which can influence the compound's solubility and bioavailability.
In the context of pharmaceutical research, 2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its activity in modulating specific biological pathways, making it a valuable candidate for further investigation. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammatory responses, suggesting its potential use in treating inflammatory diseases.
Beyond its therapeutic applications, 2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide has also been studied for its utility as a synthetic intermediate. In organic synthesis, this compound serves as a versatile building block for the construction of more complex molecules. Its reactivity and functional group compatibility make it an attractive choice for chemists aiming to develop novel compounds with tailored properties. A notable example is its use in the synthesis of advanced materials with enhanced mechanical and thermal stability, as reported in Advanced Materials (2020).
The synthesis of 2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide typically involves multi-step reactions, including amide formation and ring closure. The efficiency and yield of these reactions can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound, reducing waste and minimizing the use of hazardous reagents.
In terms of safety and handling, while 2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.
The future prospects for 2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various fields. For example, ongoing clinical trials are evaluating its efficacy as a treatment for specific neurological disorders, while other studies are exploring its role in cancer therapy through targeted drug delivery systems.
In conclusion, 2-methyl-N-[(2-methylmorpholin-2-yl)methyl]propanamide (CAS No. 2137757-13-0) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and versatile properties make it an important molecule for further investigation and development. As research progresses, it is likely that this compound will continue to play a crucial role in advancing our understanding of complex biological systems and contributing to the discovery of new therapeutic agents.
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